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Compound of Interest

Compound Name: 7-Methyl-6-mercaptopurine

Cat. No.: B1664199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide aims to provide an objective comparison of 7-Methyl-6-mercaptopurine's

performance with related compounds, supported by available data. However, it is critical to

note that publicly accessible, quantitative experimental data specifically detailing the

reproducibility of 7-Methyl-6-mercaptopurine's effects are scarce. Much of the understanding

of this compound is extrapolated from its well-studied parent drug, 6-mercaptopurine (6-MP).

Overview of 7-Methyl-6-mercaptopurine
7-Methyl-6-mercaptopurine (7-Me-6-MP) is a methylated derivative of the

immunosuppressive and anticancer drug 6-mercaptopurine[1]. It is recognized as a substrate

for the enzyme thiopurine S-methyltransferase (TPMT), a key enzyme in the metabolism of

thiopurine drugs[2]. The primary mechanism of action of thiopurines involves the inhibition of de

novo purine synthesis, a pathway essential for the production of nucleotides required for DNA

and RNA synthesis[2]. By disrupting this pathway, thiopurines can impede the proliferation of

rapidly dividing cells, such as cancer cells and activated lymphocytes.

Data Presentation
Due to the limited specific data on 7-Methyl-6-mercaptopurine, a direct comparison of

experimental reproducibility is not feasible. The following table summarizes the known

properties of 7-Methyl-6-mercaptopurine.
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Property Description Reference

Chemical Name 7-methyl-3H-purine-6-thione

CAS Number 3324-79-6

Molecular Formula C6H6N4S

Mechanism of Action

Inhibits

phosphoribosylpyrophosphate

amidotransferase, preventing

purine, DNA, and RNA

synthesis.

[1]

Metabolism
Substrate for thiopurine S-

methyltransferase (TPMT).
[2]

Experimental Protocols
Detailed experimental protocols specifically for 7-Methyl-6-mercaptopurine are not readily

available in the public domain. However, researchers can adapt standard protocols used for its

parent compound, 6-mercaptopurine. A general workflow for an in vitro cytotoxicity assay is

provided below.

General Experimental Workflow: In Vitro
Cytotoxicity Assay
A common method to assess the efficacy of an anticancer agent like a thiopurine derivative is

to determine its cytotoxic effect on cancer cell lines.
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Cell Preparation

Treatment

Incubation

Viability Assay

Data Analysis

1. Culture Cancer
Cell Line

2. Seed Cells into
96-well Plates

4. Treat Cells with
Varying Concentrations

3. Prepare Serial Dilutions
of 7-Me-6-MP

5. Incubate for
48-72 hours

6. Add Viability Reagent
(e.g., MTT, PrestoBlue)

7. Measure Absorbance/
Fluorescence

8. Calculate Cell Viability (%)

9. Plot Dose-Response
Curve & Determine IC50

Click to download full resolution via product page

A general workflow for an in vitro cytotoxicity assay.
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Signaling Pathways
The primary signaling pathway affected by thiopurines is the de novo purine synthesis pathway.

By inhibiting key enzymes in this pathway, these compounds lead to a depletion of purine

nucleotides, which in turn affects DNA and RNA synthesis and ultimately leads to cell cycle

arrest and apoptosis.

Metabolic Pathway of 6-Mercaptopurine
7-Methyl-6-mercaptopurine is a product of the metabolic pathway of 6-mercaptopurine,

catalyzed by the enzyme Thiopurine S-methyltransferase (TPMT). Understanding this pathway

is crucial for interpreting the biological activity and potential for variability in patient response.

6-Mercaptopurine 6-Thioinosine-5'-monophosphate (TIMP)
HPRT

7-Methyl-6-mercaptopurine

TPMT

6-Thioguanine nucleotides (TGNs)

DNA/RNA Incorporation

Click to download full resolution via product page

Simplified metabolic pathway of 6-mercaptopurine.

Logical Relationship: Factors Influencing
Thiopurine Response
The reproducibility of experimental results with thiopurines, including 7-Methyl-6-
mercaptopurine, can be influenced by several factors, most notably the genetic variability of

the metabolizing enzyme TPMT.
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Thiopurine Dose

Metabolite Levels (TGNs, 7-Me-6-MP)

TPMT Genotype

TPMT Activity

Therapeutic Effect Toxicity

Click to download full resolution via product page

Factors influencing thiopurine therapeutic outcomes.

In conclusion, while 7-Methyl-6-mercaptopurine is a known metabolite of 6-mercaptopurine

with a presumed mechanism of action related to purine synthesis inhibition, there is a notable

absence of specific, reproducible experimental data in the public domain. Researchers

interested in this compound should consider its relationship to 6-mercaptopurine and the well-

documented impact of TPMT variability on thiopurine metabolism and clinical outcomes.

Further studies are warranted to establish a clear and reproducible profile of 7-Methyl-6-
mercaptopurine's biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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